Cas no 2228622-25-9 (2-(2-chloro-6-methoxyphenyl)prop-2-en-1-amine)

• Product Name: 2-(2-chloro-6-methoxyphenyl)prop-2-en-1-amine
• CAS No: 2228622-25-9
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 5818080
• PubChem ID: 165704262
• Update Time: 2025-05-22

2-(2-chloro-6-methoxyphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methoxyphenyl)prop-2-en-1-amine
• EN300-1976564
• 2228622-25-9

• Inchi： 1S/C10H12ClNO/c1-7(6-12)10-8(11)4-3-5-9(10)13-2/h3-5H,1,6,12H2,2H3
• InChI Key： MYHCHTBNLMWQMI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=C)CN)OC

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2-chloro-6-methoxyphenyl)prop-2-en-1-amine

Comprehensive Overview of 2-(2-Chloro-6-Methoxyphenyl)prop-2-en-1-amine (CAS No. 2228622-25-9)

2-(2-Chloro-6-Methoxyphenyl)prop-2-en-1-amine (CAS No. 2228622-25-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a chloro-methoxy phenyl backbone coupled with an allylamine functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.

The molecular structure of CAS 2228622-25-9 includes a propenylamine side chain, which enhances its reactivity in cross-coupling reactions—a hot topic in green chemistry and catalysis. Recent studies highlight its utility in Pd-catalyzed Suzuki-Miyaura reactions, a method frequently searched by synthetic chemists for C-C bond formation. Its methoxy and chloro substituents also contribute to lipophilicity, a critical factor in drug bioavailability discussions trending in ADME (Absorption, Distribution, Metabolism, Excretion) research.

In agrochemical applications, 2-(2-chloro-6-methoxyphenyl)prop-2-en-1-amine derivatives are investigated for their potential as plant growth regulators. With the rising global focus on sustainable agriculture, this compound’s role in pesticide intermediate synthesis resonates with searches for eco-friendly crop protection. Its structural motif is analogous to certain natural product scaffolds, a keyword frequently associated with biopesticide development in academic literature.

Analytical characterization of CAS 2228622-25-9 typically involves HPLC-MS and NMR spectroscopy, techniques widely discussed in quality control forums. The compound’s chromatographic purity (>98%) makes it suitable for high-throughput screening—a trending topic in drug discovery pipelines. Notably, its UV absorption properties align with interests in photostability testing, a niche yet growing area in pharmaceutical formulation.

From a commercial perspective, 2-(2-chloro-6-methoxyphenyl)prop-2-en-1-amine is cataloged by specialty chemical suppliers under building blocks for medicinal chemistry, a high-traffic search term among contract research organizations (CROs). Its pricing and scale-up synthesis challenges are occasionally debated in process chemistry circles, reflecting industry demands for cost-effective batch production methods.

Environmental and regulatory profiles of this compound are under scrutiny, coinciding with increased searches for REACH compliance and OECD test guidelines. While not classified as hazardous, its biodegradation pathways are being mapped to address green chemistry principles—a priority in ESG (Environmental, Social, Governance)-driven research investments.

In summary, 2-(2-chloro-6-methoxyphenyl)prop-2-en-1-amine (CAS No. 2228622-25-9) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its relevance spans drug design, agrochemical innovation, and methodological advancements, making it a compound of enduring interest in both academic and industrial settings.